Cas no 1655-35-2 (2,7-Disulfonaphthalene Disodium Salt)

• Product Name: 2,7-Disulfonaphthalene Disodium Salt
• CAS No: 1655-35-2
• MF: C₁₀H₆Na₂O₆S₂
• MW: 332.260582447052
• MDL: MFCD00066365
• CID: 41740
• Update Time: 2025-04-18

2,7-Disulfonaphthalene Disodium Salt Chemical and Physical Properties

Names and Identifiers

• Sodium naphthalene-2,7-disulfonate
• Sodium 2,7-naphthalene Disulfonate
• 2,7-Naphthalenedisulfonic acid disodium salt
• Disodium 2,7-Naphthalenedisulfonate
• 2,7-Naphthylene disulfonic acid Na salt
• 2.7-Naphthalenedisulfonicaciddisodiumsalt
• Ebert-Merz α-Acid Disodium Salt
• 2,7-Naphthalenedisulfonicacid, disodium salt (8CI,9CI)
• 2,7-Disulfonaphthalene disodium salt
• Sodium 3,6-naphthalenedisulfonate
• 2,7-Naphthylene disu
• EBERT-MERZ ALPHA-ACID
• 2,7-NAPHTHALENEDISULFONATE
• 2,7-Naphthalene Disulphonate
• sodium2,7-naphthalene-disulfonate
• 2,7-DISULFONAPHTHALENE SODIUM SALT
• Disodium2,7-naphthalenedisulfonate
• Sodium2,7-naphthalenedisulfonate
• 2,7-Naphthalenedisulfonic acid, disodium salt
• Disodium naphthalene-2,7-disulphonate
• disodium naphthalene-2,7-disulfonate
• 2,7-Naphthalenedisulfonic acid, sodium salt (1:2)
• Ebert-Merz alpha-Acid Disodium Salt
• AK114041
• 2,7-Naphthalene disulfonic acid disodium salt
• 2,7-Disulfonaphthalene Disodium Salt

• MDL： MFCD00066365
• Inchi： 1S/C10H8O6S2.2Na/c11-17(12,13)9-3-1-7-2-4-10(18(14,15)16)6-8(7)5-9;;/h1-6H,(H,11,12,13)(H,14,15,16);;/q;2*+1/p-2
• InChI Key： XOIWXJSPLXGSLZ-UHFFFAOYSA-L
• SMILES： C12C=C(C=CC1=CC=C(S([O-])(=O)=O)C=2)S([O-])(=O)=O.[Na+].[Na+]

Computed Properties

• Exact Mass: 331.94000
• Monoisotopic Mass: 331.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 425
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Topological Polar Surface Area: 131

Experimental Properties

• Color/Form: White acicular crystals or crystalline powders.
• Density: 1.7040
• Melting Point: >300°C
• PSA: 131.16000
• LogP: 2.80960
• Solubility: Soluble in water.

2,7-Disulfonaphthalene Disodium Salt Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt